![molecular formula C10H11NO B1600206 5-methoxy-3-methyl-1H-indole CAS No. 21987-25-7](/img/structure/B1600206.png)
5-methoxy-3-methyl-1H-indole
Overview
Description
5-Methoxy-3-methyl-1H-indole is a compound that is useful in organic synthesis . It has been used as a reactant in the synthesis of tryptophan dioxygenase inhibitors, which are potential anticancer immunomodulators . It has also been used in the metabolic synthesis of arylacetic acid anti-inflammatory synthesis .
Synthesis Analysis
There are various methods reported for the synthesis of indoles, including modern versions of classical synthesis methods such as Bartoli indole synthesis, Hemetsberger indole synthesis, Bischler indole synthesis, Julia indole synthesis, Larock indole synthesis, Nenitzescu indole synthesis, Madelung indole synthesis, and others . A one-pot, three-component protocol for the synthesis of 1,2,3-trisubstituted indoles has been developed, based upon a Fischer indolisation–indole N-alkylation sequence .Molecular Structure Analysis
The molecular structure of this compound can be found in various databases .Chemical Reactions Analysis
5-Methoxyindole was treated with sodium hydroxide and phenylsulfonyl chloride in the presence of a catalytic amount of tetrabutylammonium bromide to afford 1-(phenylsulfonyl)indole and 5-methoxy-1-(phenylsufonyl)indole in excellent yields of 100% .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in various databases .Scientific Research Applications
Alzheimer's Disease Treatment
5-Methoxy-3-methyl-1H-indole derivatives have shown potential in the treatment of cognitive disorders like Alzheimer's Disease. A study highlighted a specific derivative, 1-[(2-bromophenyl)sulfonyl]-5-methoxy-3-[(4-methyl-1-piperazinyl)methyl]-1H-indole dimesylate monohydrate (SUVN-502), as a clinical candidate due to its high affinity at the human 5-HT6R receptor. Its combination with other drugs showed synergistic effects in increasing acetylcholine levels, crucial for cognitive functions (Nirogi et al., 2017).
Photophysics
5-Methoxyindole has distinct photophysical properties, differing from indole and its methyl substituted derivatives. This characteristic supports the existence of two classes of exciplexes: charge-transfer and dipole-dipole stabilized. Its fluorescence quantum yield and behavior in different solvents like water and cyclohexane have been studied (Hershberger & Lumry, 1976).
Antioxidant and Cytoprotective Activity
A variant of 5-methoxyindole, 5-methoxy-2-(N-acetylaminoethyl)indole, has demonstrated notable antioxidant and cytoprotective potency. This compound, comparable to melatonin, shows potential for neuroprotective efficacy in pharmacological investigations (Spadoni et al., 2006).
Nucleophilic Reactivity
Research on the nucleophilic reactivities of various indoles, including 5-methoxyindole, revealed linear correlations with electrophilicity parameters. This data contributes to understanding the reactions of indoles with different chemical structures, offering insights into their potential applications in organic chemistry (Lakhdar et al., 2006).
Vibrational and Electronic Profiles
5-Methoxy-1-[(5-methoxy-1H-indol-2-yl)methyl]-1H-indole (MMIMI) has been analyzed for its vibrational and electronic properties. Spectroscopic and computational studies helped understand its geometry and molecular interactions, contributing to the field of molecular spectroscopy and computational chemistry (Haress et al., 2016).
Antimicrobial Agents
Derivatives of 5-methoxyindole have been synthesized with potential as antimicrobial agents. Their structure and antimicrobial potency were investigated, adding value to the search for new antimicrobial compounds (Kalshetty et al., 2012).
Mechanism of Action
Target of Action
5-Methoxy-3-methyl-1H-indole, like many indole derivatives, has been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in their various biological activities . For example, some indole derivatives have been reported to show inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to affect a wide range of biochemical pathways due to their broad-spectrum biological activities . For instance, some indole derivatives have been reported to inhibit the synthesis of certain proteins, affecting the pathways these proteins are involved in .
Pharmacokinetics
The lipophilicity and water solubility of indole derivatives can impact their bioavailability .
Result of Action
Indole derivatives are known to have various effects at the molecular and cellular level due to their diverse biological activities . For example, some indole derivatives have been reported to inhibit the growth of cancer cells .
Safety and Hazards
Future Directions
The future directions of 5-methoxy-3-methyl-1H-indole research could involve the development of a rapid, cheap, and concise one-pot, three-component sequence for their synthesis, based upon Fischer indolisation–N-alkylation . There is also interest in widening research with the synthesis of new selected series based on these scaffolds that possessed the already proven functionalities .
Biochemical Analysis
Biochemical Properties
5-Methoxy-3-methyl-1H-indole interacts with various enzymes and proteins. It has been shown to inhibit the activity of myeloperoxidase (MPO), a peroxidase enzyme that plays a role in the immune response . The nature of this interaction involves the indole ring of the compound binding to the active site of the enzyme, thereby inhibiting its activity .
Cellular Effects
The effects of this compound on cells are diverse. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been found to inhibit the activity of MPO, which can affect the immune response of cells .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. One such mechanism involves binding interactions with biomolecules, such as the inhibition of MPO . This interaction can lead to changes in gene expression and cellular metabolism .
Metabolic Pathways
This compound is involved in various metabolic pathways. It is used in the metabolic synthesis of arylacetic acid anti-inflammatory synthesis
properties
IUPAC Name |
5-methoxy-3-methyl-1H-indole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c1-7-6-11-10-4-3-8(12-2)5-9(7)10/h3-6,11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSOFHURJVUIKMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CNC2=C1C=C(C=C2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70456499 | |
Record name | 5-methoxy-3-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70456499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21987-25-7 | |
Record name | 5-methoxy-3-methyl-1H-indole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70456499 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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